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The table below summarizes a general methodology for determining kinase inhibitor selectivity, as inferred

from the search results [1] [2].

Protocol
Aspect

Description

Objective To quantitatively determine the binding affinity and selectivity of a kinase inhibitor
(e.g., Canertinib) across a panel of human kinases.

Core
Technology

High-throughput competitive binding assays or siRNA screens to measure
dependency.

Key
Measurement

Kd (Dissociation Constant) or IC50 (Half-maximal Inhibitory Concentration).
Lower values indicate higher potency.

Data
Integration

Inhibition data is integrated with gene expression profiles and analyzed using
computational algorithms (e.g., Kinase Addiction Ranker) to identify critical kinases

[1].

Data
Presentation

Results are typically presented as a table or a dendrogram showing the Kd or IC50

values for each kinase tested.
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EGFR Signaling Pathway and Inhibitor Mechanism

To provide context for how a pan-EGFR inhibitor like Canertinib functions, the diagram below illustrates

the core EGFR signaling pathway and the mechanism of action of different inhibitor classes.
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This diagram illustrates the EGFR signaling pathway and the distinct mechanisms of monoclonal antibody

(mAb) and tyrosine kinase inhibitor (TKI) drug classes [3].

How to Locate Specific Data on Canertinib
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Since the direct data was not available, here are some practical steps you can take to find the specific

information you need:

Consult Specialized Databases: Search in PubMed, and specifically in journals that publish large-
scale kinase profiling studies (e.g., Cell, Nature, Science). The Kinase Addiction Ranker (KAR) tool

mentioned in one of the results can also be a useful resource for analyzing such data [1].
Review Original Sources: The clinical data for Canertinib (CI-1033) was primarily generated by

Pfizer. Searching for scientific publications or conference abstracts from the period of its clinical
development (early 2000s) may yield the original profiling data.

Use Broader Search Terms: Try searches such as "Canertinib kinome scan," "CI-1033 kinase
selectivity," or "pan-ERBB inhibitor profiling" to potentially uncover more specialized resources.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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